Cas no 63500-31-2 (1H-Pyrazole, 1-methyl-3-(4-nitrophenyl)-5-phenyl-)

• Product Name: 1H-Pyrazole, 1-methyl-3-(4-nitrophenyl)-5-phenyl-
• CAS No: 63500-31-2
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 1652820
• Update Time: 2024-09-12

1H-Pyrazole, 1-methyl-3-(4-nitrophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-methyl-3-(4-nitrophenyl)-5-phenyl-

• Inchi： 1S/C16H13N3O2/c1-18-16(13-5-3-2-4-6-13)11-15(17-18)12-7-9-14(10-8-12)19(20)21/h2-11H,1H3
• InChI Key： ISBCZOABBVVYPW-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CC=C2)=CC(C2=CC=C([N+]([O-])=O)C=C2)=N1

Computed Properties

• Exact Mass: 279.10089

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 142 °C
• Boiling Point: 456.3±30.0 °C(Predicted)
• PSA: 60.96
• pka: 0.47±0.10(Predicted)